5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide
Description
The compound 5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide features a pyrimidine core substituted at position 5 with chlorine, a carboxamide group linked to a 5-methyl-1,3,4-thiadiazole moiety, and an isopropylthio (propan-2-ylsulfanyl) group at position 2.
Properties
Molecular Formula |
C11H12ClN5OS2 |
|---|---|
Molecular Weight |
329.8 g/mol |
IUPAC Name |
5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-ylsulfanylpyrimidine-4-carboxamide |
InChI |
InChI=1S/C11H12ClN5OS2/c1-5(2)19-10-13-4-7(12)8(14-10)9(18)15-11-17-16-6(3)20-11/h4-5H,1-3H3,(H,15,17,18) |
InChI Key |
BBSZUJDKDJQJKX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)SC(C)C |
Origin of Product |
United States |
Biological Activity
The compound 5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a member of the thiadiazole and pyrimidine family, which has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article explores its biological activity, mechanisms of action, and relevant case studies.
Chemical Structure
The molecular formula of the compound is with a molecular weight of 305.77 g/mol. The structure features a chloro-substituted thiadiazole moiety linked to a pyrimidine carboxamide.
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells, potentially inhibiting key enzymes involved in cellular processes. The presence of the thiadiazole and pyrimidine rings may enhance its ability to bind to target proteins, influencing pathways related to cell proliferation and apoptosis.
Anticancer Activity
Recent studies have highlighted the anticancer potential of thiadiazole derivatives. For instance, compounds with similar structures have demonstrated significant cytotoxicity against various cancer cell lines:
The in vitro cytotoxicity assays indicate that derivatives bearing the arylamino thiadiazole scaffold possess enhanced antitumor activity compared to standard chemotherapeutics like 5-Fluorouracil (5-FU).
Antimicrobial Activity
Thiadiazole derivatives have also been investigated for their antimicrobial properties. The mechanism often involves inhibition of bacterial growth by targeting specific enzymes or disrupting cell wall synthesis.
Study 1: Structure-Activity Relationship (SAR)
A comprehensive SAR analysis was conducted on a series of thiadiazole-based compounds. The study revealed that modifications on the thiadiazole ring significantly influenced their anticancer activity. For example, substituting different aryl groups led to variations in IC50 values across various cancer cell lines, indicating that structural modifications can optimize therapeutic efficacy .
Study 2: Pharmacokinetics and In Vivo Efficacy
In vivo studies demonstrated that certain thiadiazole derivatives exhibited favorable pharmacokinetic profiles, including good absorption and distribution characteristics. For instance, a related compound was shown to effectively target sarcoma cells in tumor-bearing mice models, suggesting potential for clinical application .
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Features and Substituent Effects
The compound’s structural analogs differ primarily in:
- Thiadiazole substituents : Methyl, ethyl, or propyl groups at position 3.
- Position 2 substituents : Sulfonyl (SO₂) or sulfanyl (S) groups with varying aromatic or aliphatic chains.
Key comparisons are summarized below:
Table 1: Structural and Physicochemical Comparison
Electronic and Pharmacokinetic Implications
- Sulfonyl vs. Sulfanyl Groups: Sulfonyl (SO₂) groups are electron-withdrawing, reducing electron density on the pyrimidine ring, which may influence binding to biological targets.
- Thiadiazole Substituents : Methyl groups (target compound) confer steric compactness compared to ethyl or propyl derivatives, possibly optimizing interactions in enzyme active sites .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
